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For Researchers, Scientists, and Drug Development Professionals

The four isomers of the molecular formula CHNO—isofulminic acid (HONC), fulminic acid

(HCNO), cyanic acid (HOCN), and isocyanic acid (HNCO)—exhibit distinct structural and

energetic properties that influence their stability and reactivity. This guide provides a

comprehensive comparison of their structures, supported by experimental and computational

data, to aid researchers in understanding the nuances of these important chemical entities.

Structural and Energetic Comparison
The four isomers display significant differences in their atomic connectivity, molecular

geometry, and relative stability. Isocyanic acid (HNCO) is the most stable isomer, with the

others being progressively higher in energy.[1] This stability hierarchy is a critical factor in their

relative abundance and ease of synthesis.

A summary of key structural and energetic parameters is presented in the table below. These

values, compiled from spectroscopic measurements and ab initio calculations, highlight the

variations in bond lengths and angles that define the unique structure of each isomer.
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Property
HONC
(Isofulminic
Acid)

HCNO
(Fulminic Acid)

HOCN (Cyanic
Acid)

HNCO
(Isocyanic
Acid)

Relative Energy

(kcal/mol)
84.2 70.0 24.5 0

Connectivity H-O-N-C H-C-N-O H-O-C-N H-N-C-O

H-X Bond Length

(Å)
r(O-H) = 0.9605 r(C-H) = 1.027 r(O-H) ≈ 0.99 r(N-H) = 0.995

X-Y Bond Length

(Å)
r(O-N) = 1.3304 r(C-N) = 1.161 r(O-C) ≈ 1.32 r(N-C) = 1.214

Y-Z Bond Length

(Å)
r(N-C) = 1.1744 r(N-O) = 1.207 r(C-N) ≈ 1.17 r(C-O) = 1.164

H-X-Y Bond

Angle (°)

∠(HON) =

104.92

∠(HCN) ≈ 180

(quasi-linear)
∠(HOC) ≈ 109 ∠(HNC) = 123.9

X-Y-Z Bond

Angle (°)
∠(ONC) = 172.6

∠(CNO) ≈ 180

(linear)
∠(OCN) ≈ 177 ∠(NCO) = 172.6

Molecular Structures and Connectivity
The fundamental difference between these isomers lies in the arrangement of the heavy atoms

(C, N, O) and the position of the hydrogen atom. The connectivity of each isomer dictates its

overall geometry and electronic structure.
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HONC (Isofulminic Acid)

HCNO (Fulminic Acid)

HOCN (Cyanic Acid)

HNCO (Isocyanic Acid)

H O N C

H C N O

H O C N

H N C O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Structures of HONC,
HCNO, HOCN, and HNCO Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206104#structural-differences-between-honc-hcno-
hocn-and-hnco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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